2-[Methyl-[1-(4-methylphenyl)-2-oxopiperidin-3-yl]amino]acetonitrile

• IUPAC Name: 2-[methyl-[1-(4-methylphenyl)-2-oxopiperidin-3-yl]amino]acetonitrile
• InChI: InChI=1S/C15H19N3O/c1-12-5-7-13(8-6-12)18-10-3-4-14(15(18)19)17(2)11-9-16/h5-8,14H,3-4,10-11H2,1-2H3
• InChI Key: JEGVJAFYLBCGCU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2CCCC(C2=O)N(C)CC#N
• Molecular Formula: C15H19N3O
• Molecular Weight: 257.33 g/mol

Description

2-[Methyl-[1-(4-methylphenyl)-2-oxopiperidin-3-yl]amino]acetonitrile is a chemical compound that has gained significant attention in the scientific community due to its potential applications in medicinal chemistry. It is also known by its chemical name, MPX.

Mechanism of Action

MPX works by inhibiting the activity of certain enzymes and proteins that are involved in the development and progression of various diseases. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme that plays a key role in the inflammatory response. MPX also inhibits the activity of beta-secretase, which is an enzyme that is involved in the production of beta-amyloid plaques in the brain, a hallmark of Alzheimer's disease.
Biochemical and Physiological Effects:
MPX has been shown to have a number of biochemical and physiological effects in the body. It has been found to reduce inflammation, oxidative stress, and cell damage, which are all factors that contribute to the development and progression of various diseases. MPX has also been shown to improve cognitive function and memory in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of using MPX in lab experiments is its potent anti-inflammatory and antioxidant properties, which make it a promising candidate for the treatment of various diseases. However, one of the limitations of using MPX is its relatively complex synthesis method, which can make it difficult to produce in large quantities.

Future Directions

There are several future directions for research on MPX. One area of research is the development of more efficient and cost-effective synthesis methods for MPX. Another area of research is the investigation of the potential use of MPX in the treatment of other diseases, such as diabetes and cardiovascular disease. Additionally, further studies are needed to fully understand the mechanism of action of MPX and its potential side effects.

Synthesis Methods

The synthesis of MPX involves the reaction of 4-methylphenylacetonitrile with 1-(2-oxopiperidin-3-yl)-2-methylaminoethane in the presence of a catalyst. The resulting product is then purified using chromatography techniques.

Scientific Research Applications

MPX has been extensively studied for its potential use as a therapeutic agent for various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. It has been found to have potent anti-inflammatory and antioxidant properties, which make it a promising candidate for the treatment of these diseases.